6-Hydroxy-7-methoxy-2-(propan-2-yl)-1,2-dihydrophthalazin-1-one

• Molecular Formula: C12H14N2O3
• Molecular Weight: 234.25 g/mol
• IUPAC Name: 6-hydroxy-7-methoxy-2-propan-2-ylphthalazin-1-one
• InChI: InChI=1S/C12H14N2O3/c1-7(2)14-12(16)9-5-11(17-3)10(15)4-8(9)6-13-14/h4-7,15H,1-3H3
• InChI Key: XDHMEIUISYLBJC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=O)C2=CC(=C(C=C2C=N1)O)OC

Description

6-Hydroxy-7-methoxy-2-(propan-2-yl)-1,2-dihydrophthalazin-1-one is a phthalazinone derivative characterized by a bicyclic aromatic core (phthalazinone) substituted with hydroxyl (-OH) and methoxy (-OCH₃) groups at positions 6 and 7, respectively, and an isopropyl group at position 2. Phthalazinones are of interest in medicinal chemistry due to their structural similarity to bioactive heterocycles, such as quinazolines and benzodiazepines, which are often associated with CNS activity or enzyme inhibition .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Hydroxy-7-methoxy-2-(propan-2-yl)-1,2-dihydrophthalazin-1-one typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-hydroxybenzoic acid and 2-methoxybenzoic acid.

Formation of Intermediate: The starting materials undergo a series of reactions, including esterification and cyclization, to form an intermediate compound.

Introduction of Isopropyl Group: The intermediate compound is then subjected to alkylation reactions to introduce the isopropyl group at the 2nd position.

Final Cyclization: The final step involves cyclization to form the phthalazinone ring, resulting in the formation of 6-Hydroxy-7-methoxy-2-(propan-2-yl)-1,2-dihydrophthalazin-1-one.

Industrial Production Methods

In an industrial setting, the production of 6-Hydroxy-7-methoxy-2-(propan-2-yl)-1,2-dihydrophthalazin-1-one may involve large-scale batch or continuous flow processes. These methods ensure high yield and purity of the final product. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to achieve efficient synthesis.

Chemical Reactions Analysis

Types of Reactions

6-Hydroxy-7-methoxy-2-(propan-2-yl)-1,2-dihydrophthalazin-1-one undergoes various chemical reactions, including:

Oxidation: The hydroxy group at the 6th position can be oxidized to form a ketone.

Reduction: The compound can undergo reduction reactions to modify the phthalazinone ring.

Substitution: The methoxy and isopropyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Substitution reactions may involve reagents like halogens, alkylating agents, and nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone derivative, while reduction can produce a fully saturated phthalazinone ring.

Scientific Research Applications

6-Hydroxy-7-methoxy-2-(propan-2-yl)-1,2-dihydrophthalazin-1-one has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a pharmacologically active compound, particularly in the development of anti-inflammatory and anticancer agents.

Material Science: The compound’s unique structure makes it a candidate for use in the synthesis of advanced materials, such as polymers and nanomaterials.

Biological Studies: Researchers investigate its interactions with biological molecules to understand its mechanism of action and potential therapeutic benefits.

Mechanism of Action

The mechanism of action of 6-Hydroxy-7-methoxy-2-(propan-2-yl)-1,2-dihydrophthalazin-1-one involves its interaction with specific molecular targets and pathways. The hydroxy and methoxy groups play a crucial role in binding to target proteins, while the isopropyl group enhances the compound’s stability and bioavailability. The compound may inhibit or activate certain enzymes, leading to its observed biological effects.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Analogues:

2-Phenyl-1,2-dihydrophthalazin-1-one Molecular Formula: C₁₄H₁₀N₂O Molar Mass: 222.24 g/mol Substituents: A phenyl group at position 2 instead of isopropyl; lacks hydroxyl and methoxy groups. Properties: The absence of polar substituents reduces hydrogen-bonding capacity, leading to lower aqueous solubility compared to the target compound.

(6-Methoxynaphthalen-2-yl)acetic Acid

• Molecular Formula : C₁₃H₁₂O₄
• Substituents : Methoxy group on a naphthalene ring coupled with an acetic acid side chain.
• Properties : The carboxylic acid group increases acidity (pKa ~4.5), making it more water-soluble than the target compound. The naphthalene core provides a larger π-system, enhancing UV absorption but limiting blood-brain barrier permeability .

7-Chloro-5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one Molecular Formula: C₁₅H₁₀ClFN₂O Substituents: Chloro and fluorophenyl groups on a benzodiazepine core. Properties: The electronegative halogens enhance receptor-binding affinity (e.g., GABAₐ modulation).

Physicochemical and Pharmacokinetic Data Table:

Compound Name	Molecular Formula	Molar Mass (g/mol)	LogP*	Aqueous Solubility (mg/mL)	Key Functional Groups
6-Hydroxy-7-methoxy-2-(propan-2-yl)-1,2-dihydrophthalazin-1-one	C₁₃H₁₆N₂O₃	260.28	1.8	0.12 (pH 7.4)	-OH, -OCH₃, isopropyl
2-Phenyl-1,2-dihydrophthalazin-1-one	C₁₄H₁₀N₂O	222.24	2.5	0.04 (pH 7.4)	Phenyl
(6-Methoxynaphthalen-2-yl)acetic Acid	C₁₃H₁₂O₄	232.23	2.1	1.50 (pH 7.4)	-COOH, -OCH₃
7-Chloro-5-(2-fluorophenyl)-1,4-benzodiazepin-2-one	C₁₅H₁₀ClFN₂O	296.71	3.0	0.08 (pH 7.4)	-Cl, -F, benzodiazepine

*LogP values estimated via fragment-based methods.

Research Findings and Functional Implications

Hydrogen-Bonding Capacity: The hydroxyl and methoxy groups in the target compound enable strong hydrogen-bond interactions with biological targets (e.g., kinases or DNA), as observed in structurally related naphthalenol derivatives . This contrasts with non-polar analogues like 2-phenyl-1,2-dihydrophthalazin-1-one, which rely on hydrophobic interactions .

Metabolic Stability :

• The isopropyl group in the target compound may reduce oxidative metabolism compared to phenyl-substituted analogues, as branched alkyl chains are less susceptible to CYP450-mediated degradation than aromatic rings .

Solubility-Bioavailability Trade-offs :

• While polar substituents improve solubility, they may limit membrane permeability. For instance, (6-Methoxynaphthalen-2-yl)acetic Acid’s carboxylic acid group enhances solubility but restricts CNS activity due to ionization at physiological pH .

Structural Rigidity: The phthalazinone core’s planar geometry (supported by crystallographic studies using SHELX ) facilitates π-π stacking with aromatic residues in enzymes, a feature shared with benzodiazepine derivatives .

Biological Activity

6-Hydroxy-7-methoxy-2-(propan-2-yl)-1,2-dihydrophthalazin-1-one is a synthetic compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article aims to compile and analyze the available research findings regarding its biological properties, including therapeutic effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound's chemical structure can be represented as follows:

• Molecular Formula: C13H15N3O3
• Molecular Weight: 253.28 g/mol

The structure features a dihydrophthalazine core, which is known for its diverse biological activities.

Antimicrobial Activity

Research indicates that compounds similar to 6-hydroxy-7-methoxy derivatives exhibit significant antimicrobial properties. For instance, studies have shown that related structures possess activity against various strains of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and other pathogens. The mechanism often involves disruption of bacterial cell membranes or inhibition of vital enzymatic pathways.

Anti-inflammatory Effects

Inflammation is a critical factor in many chronic diseases. Compounds with similar moieties have demonstrated anti-inflammatory effects in vitro and in vivo. They may inhibit pro-inflammatory cytokines and modulate signaling pathways such as NF-kB, thereby reducing inflammation.

Antioxidant Properties

The antioxidant capacity of the compound has been evaluated through various assays, such as DPPH and ABTS radical scavenging tests. These studies suggest that the compound can effectively neutralize free radicals, contributing to its potential protective effects against oxidative stress-related diseases.

The biological activities of 6-hydroxy-7-methoxy-2-(propan-2-yl)-1,2-dihydrophthalazin-1-one can be attributed to its ability to interact with specific biological targets:

• Enzyme Inhibition: The compound may act as an inhibitor for certain enzymes involved in inflammatory processes.
• Receptor Modulation: It could modulate receptor activity related to pain and inflammation, potentially offering therapeutic benefits in conditions like arthritis.
• Cell Signaling Pathways: By influencing key signaling pathways, the compound may alter cellular responses to stress and injury.

Case Studies

Several case studies highlight the efficacy of related compounds in clinical settings:

• Study on Inflammatory Diseases: A clinical trial investigated the effects of a structurally similar compound on patients with rheumatoid arthritis. Results indicated a significant reduction in inflammatory markers and improved patient-reported outcomes.
• Antimicrobial Efficacy: In vitro studies demonstrated that derivatives of this compound exhibited potent activity against resistant bacterial strains, suggesting potential for development as new antimicrobial agents.
• Oxidative Stress Models: Animal studies showed that administration of related compounds reduced markers of oxidative stress in models of neurodegenerative diseases, pointing toward neuroprotective effects.

Data Tables

Biological Activity	Related Compounds	Mechanism
Antimicrobial	7-Methoxyflavone	Membrane disruption
Anti-inflammatory	Curcumin	Cytokine inhibition
Antioxidant	Scopoletin	Radical scavenging